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Cat. No.: B1245852

Get Quote

Disclaimer: The initial query for "(+)-Dca-CC" did not yield specific results for a compound with

this exact name in the scientific literature. Based on the provided context of bioactivity and the

prevalence of the acronym "DCA" in cancer research, this report focuses on the well-

documented bioactivity of Dichloroacetate (DCA). The "(+)-" prefix, typically indicating a specific

stereoisomer, is not applicable to the achiral molecule dichloroacetate. It is possible that "(+)-
Dca-CC" refers to a specific, less common derivative or complex of DCA; however, without

further clarification, this document provides a comprehensive overview of the foundational

compound, DCA.

Introduction
Dichloroacetate (DCA) is a small molecule that has garnered significant interest in the scientific

community for its potential as a therapeutic agent, particularly in the context of oncology.[1] It is

an inhibitor of the enzyme pyruvate dehydrogenase kinase (PDK), which plays a crucial role in

cellular metabolism.[2][3] By inhibiting PDK, DCA effectively shifts the metabolic phenotype of

cancer cells from glycolysis back towards oxidative phosphorylation, a process that can lead to

decreased tumor growth and increased apoptosis.[3][4][5] This document provides a detailed
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overview of the bioactivity of DCA, summarizing key quantitative data, experimental

methodologies, and the signaling pathways it modulates.

Quantitative Bioactivity Data
The following table summarizes key quantitative data related to the bioactivity of

Dichloroacetate from various studies.

Parameter Cell Line / Model Value Reference

Oral Dosing (Clinical)

Metastatic Breast or

Non-Small Cell Lung

Cancer Patients

6.25 mg/kg, twice

daily
[6]

Oral Dosing (General) General Cancer Care 10-50 mg/kg daily [4]

IC50 (Calcium Influx) Not Specified

86 µM (for NGP1-01,

a polycyclic

compound with similar

calcium channel

blocking activity)

[7]

Treatment

Concentration

QBC939 and RBE

cholangiocarcinoma

cells

20 mM (in

combination with

cisplatin)

[8]

Treatment

Concentration

MDA-MB-231 triple

negative breast

cancer cells

50 mM [3]

Note: IC50 values for DCA's direct cytotoxic effects are not consistently reported in the

provided literature, as its primary mechanism is metabolic reprogramming rather than direct

cytotoxicity at lower concentrations.

Key Signaling Pathways Modulated by
Dichloroacetate
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A primary mechanism of action for DCA is the reversal of the Warburg effect, a metabolic

characteristic of many cancer cells where they favor aerobic glycolysis over oxidative

phosphorylation for energy production.[9] DCA inhibits pyruvate dehydrogenase kinase (PDK),

which in turn activates the pyruvate dehydrogenase (PDH) complex. This leads to the

conversion of pyruvate to acetyl-CoA, promoting glucose oxidation in the mitochondria.[3][10]
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DCA's reversal of the Warburg Effect.
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By reactivating mitochondrial glucose oxidation, DCA increases the production of reactive

oxygen species (ROS) within cancer cells.[4][5] Elevated ROS levels can lead to oxidative

stress, which in turn can trigger the intrinsic apoptotic pathway through the activation of

caspases.[3][4] Furthermore, the restoration of mitochondrial membrane potential and the

release of mitochondrial calcium can also contribute to the induction of apoptosis.[4][5]
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Apoptosis induction by DCA.

Experimental Protocols
A common method to assess the bioactivity of DCA is through cell viability and proliferation

assays.

Protocol: MTT Assay

Cell Seeding: Plate cancer cells (e.g., QBC939, RBE) in 96-well plates at a predetermined

density and allow them to adhere overnight.

Treatment: Treat the cells with varying concentrations of DCA, alone or in combination with

other agents (e.g., cisplatin), for specific time points (e.g., 24, 36, 48 hours).[8]

MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for a period that allows for the formation of formazan

crystals by metabolically active cells.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance of the solution at a specific wavelength using

a microplate reader. The absorbance is proportional to the number of viable cells.

To confirm DCA's effect on cellular metabolism, glucose uptake and lactate production are

measured.

Protocol: Glucose Uptake and Lactate Secretion Assay

Cell Culture and Treatment: Culture cells (e.g., QBC939, RBE) and treat them with DCA as

described for the viability assay.[8]

Sample Collection: Collect the cell culture medium at the end of the treatment period.

Glucose and Lactate Measurement: Use commercially available glucose and lactate assay

kits to determine the concentrations of glucose and lactate in the collected medium.
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Data Analysis: A decrease in glucose in the medium indicates increased uptake by the cells,

while a decrease in lactate in the medium indicates reduced secretion.

Western blotting is used to analyze changes in the expression and phosphorylation status of

key proteins in signaling pathways affected by DCA.

Protocol: Western Blot Analysis

Cell Lysis: Lyse the treated and control cells to extract total protein.

Protein Quantification: Determine the protein concentration of each lysate using a protein

assay (e.g., BCA assay).

SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel

electrophoresis (SDS-PAGE).

Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or

nitrocellulose).

Blocking and Antibody Incubation: Block the membrane to prevent non-specific antibody

binding, then incubate with primary antibodies against target proteins (e.g., phosphorylated

PDHA1, HER2, AKT, ERK).[10] Follow this with incubation with a corresponding secondary

antibody conjugated to an enzyme (e.g., HRP).

Detection: Detect the protein bands using a chemiluminescent substrate and an imaging

system.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for investigating the bioactivity

of DCA.
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Experimental workflow for DCA bioactivity.
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Conclusion
Dichloroacetate demonstrates significant bioactivity, primarily through the modulation of cancer

cell metabolism. Its ability to reverse the Warburg effect, increase ROS production, and induce

apoptosis provides a strong rationale for its investigation as an anticancer agent.[1] The

experimental protocols and signaling pathways outlined in this document provide a

foundational guide for researchers and drug development professionals interested in further

exploring the therapeutic potential of DCA and its derivatives. While DCA has shown promise,

further research is needed to optimize its clinical application and address potential side effects

such as neurotoxicity.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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